Cas no 905726-67-2 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, eicosyl ester)

• Product Name: 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, eicosyl ester
• CAS No: 905726-67-2
• MF: C₂₉H₄₈O₄
• MW: 460.689029693604
• CID: 837553
• PubChem ID: 5320238
• Update Time: 2024-10-26

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, eicosyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, eicosyl ester
• Eicosanyl caffeate
• icosyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Eicosyl caffeate
• AKOS025287996
• CS-0148988
• 905726-67-2
• DTXSID00415776
• 28593-90-0
• CHEBI:188665
• Eicosanyl caffeate, analytical standard
• Eicosanylcaffeate
• HY-N8736
• Eicosanyl (E)-caffeate
• DTXCID70366625

• Inchi： 1S/C29H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-33-29(32)23-21-26-20-22-27(30)28(31)25-26/h20-23,25,30-31H,2-19,24H2,1H3
• InChI Key： LTSJTDDQUOUKJT-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=C(O)C(O)=CC=1)OCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 460.35526001g/mol
• Monoisotopic Mass: 460.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 22
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 0.999
• Flash Point: 179℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives